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Compound of Interest

Compound Name: Direct Brown 115

Cat. No.: B1172288

For Researchers, Scientists, and Drug Development Professionals

Direct Brown 115 is a trisazo dye utilized primarily in the textile, paper, and leather industries
for imparting a brown to reddish-brown hue.[1][2] As a member of the direct dye class, it is
designed to color cellulosic fibers such as cotton and linen.[2][3] This technical guide provides
an in-depth overview of the purity and quality specifications of Direct Brown 115, including
detailed experimental protocols for its analysis and a workflow for its quality control.

Chemical and Physical Properties

Direct Brown 115 is identified by the CAS number 12239-29-1.[4][5] It is classified as a trisazo
dye, meaning its molecular structure contains three azo (-N=N-) groups, which are responsible
for its color.[4] The complex aromatic structure of Direct Brown 115 allows it to adhere to
fibers through non-covalent interactions like hydrogen bonding and van der Waals forces.
While the precise molecular formula and weight are not consistently reported in publicly
available literature, its composition as a trisazo dye suggests a complex and high molecular
weight molecule.[1]

Quality Specifications

The quality of Direct Brown 115 is determined by a set of physical and chemical parameters.
These specifications ensure batch-to-batch consistency and performance in its applications.
The following tables summarize the key quality control parameters for Direct Brown 115 based
on available technical data sheets.
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Physical and Chemical Specifications

Parameter Specification

Appearance Brown Powder

Tinting Strength 100-105% (relative to a standard)
Residue on 80 Mesh <5.0%

Water Solubility <1.0%

Volatiles at 105°C <1.0%

Total Heavy Metals <50 ppm

Data compiled from multiple sources.

Fastness Properties

The fastness of a dye refers to the resistance of the color to fading or running under various
conditions. The following table outlines the typical fastness ratings for Direct Brown 115 on a
scale of 1 to 5, where 5 represents the highest fastness.

Property Rating
Light Fastness 5
Soaping Fastness 4
Perspiration Fastness 4

Dry Friction Fastness 4-5
Wet Friction Fastness 3

Data compiled from multiple sources.

Potential Impurities

As a synthetic azo dye, Direct Brown 115 may contain impurities originating from the
manufacturing process. These can include:
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e Unreacted Starting Materials: Residual aromatic amines and coupling agents.
e By-products: Isomeric dyes and other related compounds formed during the synthesis.
o Heavy Metals: Trace amounts of metals from catalysts or reaction vessels.

o Restricted Aromatic Amines: Some azo dyes have the potential to cleave under reductive
conditions to form aromatic amines, some of which are classified as carcinogenic and are
therefore restricted.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the purity
and quality of Direct Brown 115.

Determination of Tinting Strength by Spectrophotometry

Principle: The tinting strength of a dye sample is determined by comparing its color intensity in
solution to that of a reference standard. This is typically done by measuring the absorbance at
the wavelength of maximum absorption (Amax).

Apparatus:

UV-Visible Spectrophotometer

Volumetric flasks (100 mL)

Analytical balance

Cuvettes (1 cm path length)
Procedure:

e Preparation of Standard Solution: Accurately weigh 100 mg of the Direct Brown 115
reference standard and dissolve it in deionized water in a 100 mL volumetric flask. Ensure
complete dissolution. This is the stock solution. Prepare a series of dilutions from the stock
solution to determine the working concentration range that follows the Beer-Lambert law.
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» Preparation of Sample Solution: Prepare a solution of the Direct Brown 115 sample at the
same concentration as the standard solution.

e Spectrophotometric Measurement:

o Determine the Amax of the standard solution by scanning across the visible spectrum
(typically 400-700 nm).

o Measure the absorbance of both the standard and sample solutions at the determined
Amax.

e Calculation:

o Tinting Strength (%) = (Absorbance of Sample / Absorbance of Standard) x 100

Determination of Insoluble Matter

Principle: This method determines the amount of material in the dye that does not dissolve in

water under specified conditions.

Apparatus:

o Beakers (500 mL)

» Hot plate with magnetic stirrer

 Filtering crucible (Gooch crucible with filter paper or sintered glass crucible)
e Vacuum filtration apparatus

e Drying oven (105°C)

» Desiccator

e Analytical balance

Procedure:

o Accurately weigh approximately 5 g of the dye sample into a 500 mL beaker.
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e Add 200 mL of deionized water and heat to 60°C while stirring for 15 minutes.
¢ Allow the solution to cool to room temperature.

o Pre-dry and weigh the filtering crucible.

« Filter the dye solution through the weighed crucible under vacuum.

o Wash the residue in the crucible with successive portions of deionized water until the filtrate
is colorless.

e Dry the crucible and residue in the oven at 105°C to a constant weight.
e Cool in a desiccator and weigh.
e Calculation:

o Insoluble Matter (%) = [(Weight of crucible + residue) - Weight of crucible] / Weight of
sample x 100

Determination of Volatile Matter

Principle: This test measures the loss in weight of the dye upon heating at a specified
temperature, representing the moisture content and other volatile components.

Apparatus:

e Weighing bottle

e Drying oven (105°C)
» Desiccator

e Analytical balance
Procedure:

» Accurately weigh approximately 2 g of the dye sample into a pre-weighed weighing bottle.
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» Place the weighing bottle with the sample (with the lid removed) in a drying oven at 105°C
for 2 hours.

o After 2 hours, place the lid on the weighing bottle, transfer it to a desiccator to cool to room
temperature.

» Weigh the bottle and its contents.
» Calculation:

o Volatile Matter (%) = (Initial weight of sample - Final weight of sample) / Initial weight of
sample x 100

Determination of Total Heavy Metals

Principle: The total heavy metal content is determined by atomic absorption spectroscopy
(AAS) or inductively coupled plasma-mass spectrometry (ICP-MS) after acid digestion of the
dye.

Apparatus:

Atomic Absorption Spectrometer or ICP-MS

Microwave digester (or hot plate)

Digestion vessels

Volumetric flasks

Analytical balance

Reagents:

« Nitric acid (trace metal grade)

» Hydrogen peroxide (30%, trace metal grade)

o Standard solutions of heavy metals (e.g., Pb, Cd, Cr, Cu, Zn, Ni)

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

» Digestion: Accurately weigh about 0.5 g of the dye sample into a digestion vessel. Add 10 mL
of nitric acid and 2 mL of hydrogen peroxide. Digest the sample using a microwave digestion
system according to a suitable temperature program or by gentle heating on a hot plate until
a clear solution is obtained.

o Sample Preparation: Cool the digested solution and quantitatively transfer it to a 50 mL
volumetric flask. Dilute to the mark with deionized water.

e Analysis: Analyze the sample solution for the concentration of various heavy metals using
AAS or ICP-MS. A calibration curve should be prepared using standard solutions of the

metals of interest.

o Calculation: The concentration of each metal is determined from the calibration curve. The
total heavy metal content is the sum of the concentrations of all measured metals, expressed
in ppm (mg/kg) of the original dye sample.

Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control of Direct Brown 115,
from receiving the raw material to the final product release.
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Caption: Quality control workflow for Direct Brown 115.

This guide provides a comprehensive overview of the quality and purity specifications for
Direct Brown 115. Adherence to these specifications and rigorous testing is crucial for
ensuring the consistent performance and safety of this widely used dye. The provided
experimental protocols offer a foundation for establishing robust quality control procedures in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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